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Cat. No.: B1599124
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For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Reagent in Modern Organic
Synthesis
4-Chloro-2-nitrophenyl isocyanate, identified by its CAS number 28162-63-2, is a highly

reactive organic compound that has garnered significant interest in the fields of medicinal

chemistry and materials science.[1][2] Its unique molecular architecture, featuring an

isocyanate group, a chloro substituent, and a nitro group on a phenyl ring, makes it a valuable

building block for the synthesis of a diverse array of complex molecules. The presence of these

functional groups imparts a distinct reactivity profile, allowing for its use in a variety of chemical

transformations, most notably in the generation of novel bioactive compounds. This guide

provides a comprehensive overview of the properties, synthesis, reactivity, applications, and

safety considerations of 4-chloro-2-nitrophenyl isocyanate, serving as a critical resource for

professionals in drug discovery and development.
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The utility of 4-chloro-2-nitrophenyl isocyanate in synthetic chemistry is underpinned by its

distinct physicochemical properties. A summary of these properties is presented in the table

below.

Property Value Source(s)

CAS Number 28162-63-2 [1][2]

Molecular Formula C₇H₃ClN₂O₃ [2]

Molecular Weight 198.56 g/mol [1]

Melting Point 65-68 °C [3]

Boiling Point 298.5 °C at 760 mmHg [3]

Density 1.48 g/cm³ [3]

Appearance
Not specified, likely a

crystalline solid
General knowledge

Solubility
Not specified, likely soluble in

common organic solvents
General knowledge

Note: Specific spectral data such as ¹H NMR, ¹³C NMR, IR, and mass spectrometry for 4-
chloro-2-nitrophenyl isocyanate are not readily available in public domain literature.

Researchers are advised to acquire and interpret this data upon synthesis or purchase.

Figure 1: Chemical structure of 4-Chloro-2-nitrophenyl isocyanate.

Synthesis of 4-Chloro-2-nitrophenyl isocyanate
The synthesis of aryl isocyanates is a well-established transformation in organic chemistry, with

the most common method involving the reaction of a primary amine with phosgene or a

phosgene equivalent like triphosgene.[4][5][6][7] This approach is directly applicable to the

preparation of 4-chloro-2-nitrophenyl isocyanate from its corresponding aniline derivative, 4-

chloro-2-nitroaniline.
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The following protocol is a representative procedure based on established methods for the

synthesis of nitrophenyl isocyanates using triphosgene, a safer and more easily handled

alternative to gaseous phosgene.[4]

Reaction Scheme:

Materials:

4-Chloro-2-nitroaniline

Triphosgene (bis(trichloromethyl) carbonate)

Anhydrous 1,2-dichloroethane (or other suitable inert solvent)

Dry glassware

Inert atmosphere (e.g., nitrogen or argon)

Step-by-Step Procedure:

Reaction Setup: In a well-ventilated fume hood, equip a dry, three-necked round-bottom flask

with a magnetic stirrer, a reflux condenser, and an inert gas inlet.

Reagent Addition: Under a positive pressure of inert gas, charge the flask with 4-chloro-2-

nitroaniline and anhydrous 1,2-dichloroethane.

Phosgene Equivalent: In a separate flask, dissolve triphosgene in anhydrous 1,2-

dichloroethane.

Reaction: Slowly add the triphosgene solution to the stirred solution of 4-chloro-2-nitroaniline

at room temperature.

Heating: After the addition is complete, heat the reaction mixture to reflux (approximately 75-

80 °C) and maintain for several hours (typically 5-6 hours).[4] The progress of the reaction

can be monitored by thin-layer chromatography (TLC) or infrared (IR) spectroscopy, looking

for the disappearance of the amine starting material and the appearance of the characteristic

isocyanate peak (~2250-2275 cm⁻¹).
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Work-up: After the reaction is complete, cool the mixture to room temperature. The solvent

can be removed under reduced pressure.

Purification: The crude product can be purified by distillation under reduced pressure or by

recrystallization from a suitable solvent to yield pure 4-chloro-2-nitrophenyl isocyanate.

Synthesis Workflow

Start: 4-Chloro-2-nitroaniline
 in Anhydrous Solvent

Add Triphosgene
Solution

Reflux (75-80°C)
5-6 hours

Cool & Remove
Solvent
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Product: 4-Chloro-2-nitrophenyl
isocyanate

Click to download full resolution via product page

Figure 2: A generalized workflow for the synthesis of 4-Chloro-2-nitrophenyl isocyanate.

Reactivity and Chemical Transformations
The isocyanate functional group is highly electrophilic and readily reacts with a wide range of

nucleophiles. This reactivity is the cornerstone of its utility in organic synthesis. The presence

of the electron-withdrawing nitro group further enhances the electrophilicity of the isocyanate

carbon, making 4-chloro-2-nitrophenyl isocyanate a particularly reactive reagent.

Reactions with Nucleophiles
Reaction with Amines to Form Ureas: Isocyanates react exothermically with primary and

secondary amines to form substituted ureas.[8][9][10] This reaction is highly efficient and is a

cornerstone of many synthetic strategies in medicinal chemistry.[11][12]

General Reaction: R-N=C=O + R'-NH₂ → R-NH-C(=O)-NH-R'

Reaction with Alcohols to Form Carbamates (Urethanes): In the presence of a suitable

catalyst, isocyanates react with alcohols to yield carbamates.[10][13] This transformation is

fundamental to the production of polyurethanes and is also employed in the synthesis of

various pharmaceuticals.

General Reaction: R-N=C=O + R'-OH → R-NH-C(=O)-O-R'
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Reaction with Thiols to Form Thiocarbamates: Thiols react with isocyanates in a similar

fashion to alcohols, producing thiocarbamates.[13][14][15] This reaction is also valuable for

the synthesis of biologically active molecules.

General Reaction: R-N=C=O + R'-SH → R-NH-C(=O)-S-R'

Reactivity Profile

4-Chloro-2-nitrophenyl
isocyanate

Amine (R-NH₂)

 Forms

Alcohol (R-OH)

 Forms

Thiol (R-SH)

 Forms

Substituted Urea Carbamate Thiocarbamate

Click to download full resolution via product page

Figure 3: Key reactions of 4-Chloro-2-nitrophenyl isocyanate with common nucleophiles.

Applications in Drug Discovery and Development
The ability of 4-chloro-2-nitrophenyl isocyanate to readily form stable linkages with various

functional groups makes it a valuable tool in drug discovery. The resulting urea, carbamate,

and thiocarbamate moieties are common pharmacophores found in numerous approved drugs.

[8][12]

Use in Multicomponent Reactions (MCRs)
Isocyanates are key components in several multicomponent reactions, such as the Ugi and

Passerini reactions, which allow for the rapid assembly of complex molecules from simple

starting materials in a single step.[16][17][18][19][20] The use of 4-chloro-2-nitrophenyl
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isocyanate in such reactions can lead to the generation of large libraries of diverse

compounds for high-throughput screening and lead optimization in drug discovery programs.

The nitro group can also serve as a handle for further chemical modifications or may contribute

to the biological activity of the final product.

Synthesis of Bioactive Molecules
The urea linkage is a privileged scaffold in medicinal chemistry, known for its ability to form

strong hydrogen bonds with biological targets. Aromatic ureas derived from isocyanates have

shown a wide range of biological activities, including antiproliferative effects.[11] The chloro

and nitro substituents on the phenyl ring of 4-chloro-2-nitrophenyl isocyanate can

significantly influence the pharmacokinetic and pharmacodynamic properties of the resulting

urea derivatives, making this reagent a valuable tool for structure-activity relationship (SAR)

studies.

Safety and Handling
4-Chloro-2-nitrophenyl isocyanate is a hazardous chemical and must be handled with

appropriate safety precautions.

Hazard Summary:

Toxicity: Isocyanates are generally toxic and can be harmful if inhaled, ingested, or absorbed

through the skin.

Irritation: It is a skin and eye irritant.

Sensitization: May cause allergic skin or respiratory reactions.

Handling Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.

Avoid inhalation of dust or vapors.
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Prevent contact with skin and eyes.

Store in a cool, dry, and well-ventilated area, away from moisture and incompatible materials.

First-Aid Measures:

Inhalation: Move to fresh air. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation persists.

Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek immediate

medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Always consult the Safety Data Sheet (SDS) for the most current and detailed safety

information before handling this compound.

Conclusion
4-Chloro-2-nitrophenyl isocyanate is a versatile and highly reactive building block with

significant potential in organic synthesis, particularly in the realm of drug discovery. Its ability to

readily form ureas, carbamates, and thiocarbamates, coupled with the modulating effects of its

chloro and nitro substituents, makes it an attractive reagent for the generation of novel

bioactive molecules. A thorough understanding of its properties, synthesis, and reactivity, along

with strict adherence to safety protocols, is essential for its effective and safe utilization in the

laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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